Cas no 853723-95-2 (3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid)

• Product Name: 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid
• CAS No: 853723-95-2
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 3108291
• PubChem ID: 4962444
• Update Time: 2025-10-12

3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-mercapto-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-yl]propanoic acid
• 3-[3-(4-methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]propanoicacid
• AKOS034674557
• EN300-13458
• Z90124022
• 3-[3-(4-methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]propanoic acid
• 3-[3-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]propanoic Acid
• HMS1717D07
• 853723-95-2
• 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid

• Inchi： 1S/C12H13N3O3S/c1-18-9-4-2-8(3-5-9)11-13-14-12(19)15(11)7-6-10(16)17/h2-5H,6-7H2,1H3,(H,14,19)(H,16,17)
• InChI Key： SVAPTGMBTYUKTD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1CCC(=O)O

Computed Properties

• Exact Mass: 279.06776246Da
• Monoisotopic Mass: 279.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid

Introduction to 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid (CAS No. 853723-95-2)

3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid, identified by its Chemical Abstracts Service (CAS) number 853723-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic compounds, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a sulfanyl group at the 5-position and a propanoic acid moiety at the 4-position introduces unique chemical properties that make it a promising candidate for various biochemical applications.

The structural framework of 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid incorporates several key functional groups that contribute to its reactivity and biological activity. The 4-methoxyphenyl substituent at the 3-position enhances its solubility in polar solvents while providing a hydrophobic interaction site for binding with biological targets. The sulfanyl group at the 5-position acts as a hydrogen bond acceptor, further modulating its interactions with proteins and enzymes. The terminal propanoic acid moiety introduces a carboxylic acid functionality, which can participate in salt formation and influence its pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Triazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Research has demonstrated that triazole compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug discovery. The specific arrangement of functional groups in 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid suggests that it may possess unique biochemical interactions that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The triazole ring can serve as a core structure for further derivatization, allowing chemists to explore a wide range of modifications while retaining the inherent biological activity of the parent compound. This flexibility makes 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid an attractive building block for medicinal chemists seeking to develop novel therapeutics.

The sulfanyl group in particular has been implicated in various biochemical processes. Sulfanyl-containing compounds are known to interact with thiols in biological systems, which can lead to redox-sensitive mechanisms or influence enzyme activity. This property may be particularly relevant in contexts where modulation of oxidative stress or enzyme function is desired. For instance, studies have shown that sulfanyl compounds can interact with thioredoxin reductase and other antioxidant enzymes, potentially making them useful in treating oxidative stress-related disorders.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid for biological activity. Molecular docking simulations have been used to predict how this compound might bind to target proteins, providing insights into its potential mechanism of action. These computational studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such findings underscore the importance of this compound as a lead molecule for further pharmacological investigation.

The propanoic acid moiety at the 4-position also contributes to the compound's multifaceted nature. Carboxylic acids are well-known for their ability to form hydrogen bonds and participate in salt formation, which can enhance oral bioavailability and tissue distribution. This feature makes 3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid a promising candidate for formulation into oral medications or other delivery systems designed for systemic administration.

In summary,3-3-(4-Methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylopropanoic Acid (CAS No. 85372395) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising a triazole ring substituted with (MeO)Ph and S—position it as a versatile scaffold for drug development. The presence of both sulfanyl and carboxylic acid functionalities further enhances its utility as a precursor for synthesizing more complex bioactive molecules. As computational methods continue to refine our understanding of molecular interactions,this compound is poised to play an important role in future therapeutic innovations.